Cas no 941871-86-9 (N'-(3-chloro-4-methoxyphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)

• Product Name: N'-(3-chloro-4-methoxyphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide
• CAS No: 941871-86-9
• MF: C₂₃H₂₄ClN₃O₃
• MW: 425.907964706421
• CID: 5458736
• PubChem ID: 16804412
• Update Time: 2025-07-17

N'-(3-chloro-4-methoxyphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• F2880-3077
• N'-(3-chloro-4-methoxyphenyl)-N-[2-(dimethylamino)-2-naphthalen-1-ylethyl]oxamide
• VU0504720-1
• AKOS024474921
• N'-(3-chloro-4-methoxyphenyl)-N-[2-(dimethylamino)-2-(naphthalen-1-yl)ethyl]ethanediamide
• 941871-86-9
• N1-(3-chloro-4-methoxyphenyl)-N2-(2-(dimethylamino)-2-(naphthalen-1-yl)ethyl)oxalamide
• N'-(3-chloro-4-methoxyphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide

• Inchi： 1S/C23H24ClN3O3/c1-27(2)20(18-10-6-8-15-7-4-5-9-17(15)18)14-25-22(28)23(29)26-16-11-12-21(30-3)19(24)13-16/h4-13,20H,14H2,1-3H3,(H,25,28)(H,26,29)
• InChI Key： CSNLYFZRNSQPNK-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(C(NCC(C1=CC=CC2C=CC=CC1=2)N(C)C)=O)=O)OC

Computed Properties

• Exact Mass: 425.1506193g/mol
• Monoisotopic Mass: 425.1506193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 70.7Ų

Additional information on N'-(3-chloro-4-methoxyphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide

Recent Advances in the Study of N'-(3-chloro-4-methoxyphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide (CAS: 941871-86-9)

The compound N'-(3-chloro-4-methoxyphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide (CAS: 941871-86-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings regarding this compound, focusing on its synthesis, mechanism of action, and biological activity.

Recent studies have highlighted the compound's unique structural features, which include a naphthalene moiety and a dimethylamino group, contributing to its interaction with specific biological targets. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm the compound's structure and purity. Additionally, computational modeling has been utilized to predict its binding affinity and stability in biological systems.

In vitro and in vivo studies have demonstrated that N'-(3-chloro-4-methoxyphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide exhibits promising activity against certain cancer cell lines. The compound appears to modulate key signaling pathways involved in cell proliferation and apoptosis, making it a potential candidate for further drug development. However, challenges such as solubility and bioavailability need to be addressed to optimize its therapeutic efficacy.

Further research is underway to explore the compound's pharmacokinetics and toxicological profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. The ongoing studies also aim to identify potential derivatives with improved pharmacological properties.

In conclusion, N'-(3-chloro-4-methoxyphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide represents a promising scaffold for the development of novel therapeutic agents. Continued investigation into its mechanism of action and optimization of its chemical properties will be crucial for its success in the drug discovery pipeline.